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molecular formula C21H23N3O B8741613 2-(4-benzylpiperidin-1-yl)-N-(4-cyanophenyl)acetamide

2-(4-benzylpiperidin-1-yl)-N-(4-cyanophenyl)acetamide

Cat. No. B8741613
M. Wt: 333.4 g/mol
InChI Key: OLLYQCKFNSEUTG-UHFFFAOYSA-N
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Patent
US07435744B2

Procedure details

The title compound is prepared from 2-chloro-N-(4-cyano-phenyl)-acetamide [J. Org. Chem., 23, 141. (1958)] and 4-benzyl-piperidine according to the method described in Example 142b. Melting Point: 120-124° C. (diethylether)
Name
2-chloro-N-(4-cyano-phenyl)-acetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-benzyl-piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
diethylether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Cl[CH2:2][C:3]([NH:5][C:6]1[CH:11]=[CH:10][C:9]([C:12]#[N:13])=[CH:8][CH:7]=1)=[O:4].[CH2:14]([CH:21]1[CH2:26][CH2:25][NH:24][CH2:23][CH2:22]1)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1>C(OCC)C>[CH2:14]([CH:21]1[CH2:26][CH2:25][N:24]([CH2:2][C:3]([NH:5][C:6]2[CH:11]=[CH:10][C:9]([C:12]#[N:13])=[CH:8][CH:7]=2)=[O:4])[CH2:23][CH2:22]1)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1

Inputs

Step One
Name
2-chloro-N-(4-cyano-phenyl)-acetamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCC(=O)NC1=CC=C(C=C1)C#N
Name
4-benzyl-piperidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)C1CCNCC1
Step Two
Name
diethylether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)C1CCN(CC1)CC(=O)NC1=CC=C(C=C1)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.